Cas no 255-50-5 (1,4-Benzodithiin)

• Product Name: 1,4-Benzodithiin
• CAS No: 255-50-5
• MF: C₈H₆S₂
• MW: 166.263239383698
• CID: 238457
• PubChem ID: 12222839
• Update Time: 2025-04-19

1,4-Benzodithiin Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodithiin
• 1,4-benzodithiine
• [1,4]benzodithiine
• 255-50-5
• SCHEMBL2937188
• DTXSID90481182

• Inchi： 1S/C8H6S2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-6H
• InChI Key： DCIDQCMMRAKNNR-UHFFFAOYSA-N
• SMILES： S1C=CSC2C=CC=CC1=2

Computed Properties

• Exact Mass: 165.99118
• Monoisotopic Mass: 165.99109254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers